
"CAS number 117330-40-2 properties"

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
Dimethyl 6,6'-dimethyl-[2,2'-

bipyridine]-4,4'-dicarboxylate

Cat. No.: B175853 Get Quote

An In-depth Technical Guide to Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate
(CAS No. 117330-40-2)

Introduction
Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate, identified by CAS number

117330-40-2, is a specialized organic ligand within the bipyridine class of compounds. Its rigid,

planar structure, coupled with the coordinating nitrogen atoms of the bipyridine core and the

functional carboxylate groups, makes it a molecule of significant interest in supramolecular

chemistry and materials science. This guide provides a comprehensive overview of its

properties, synthesis, and applications, with a particular focus on its role as a building block for

advanced materials. While specific experimental data for this exact isomer is limited in publicly

accessible literature, this document synthesizes available information and draws logical

parallels from closely related bipyridine dicarboxylate analogs to provide a holistic and practical

resource for researchers.

Chemical Identity and Physicochemical Properties
A foundational understanding of a compound's properties is critical for its effective application

in research and development.

Nomenclature and Structure
Systematic Name: Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate
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Synonyms: [2,2'-Bipyridine]-4,4'-dicarboxylic acid, 6,6'-dimethyl-, 4,4'-dimethyl ester[1];

methyl 2-(4-methoxycarbonyl-6-methyl-2-pyridyl)-6-methyl-pyridine-4-carboxylate[2]

CAS Number: 117330-40-2[1][3][4][5][6]

Molecular Formula: C₁₆H₁₆N₂O₄[1][4]

Molecular Weight: 300.31 g/mol [5]

The molecular architecture features a 2,2'-bipyridine core, which provides a strong chelation

site for metal ions. The methyl groups at the 6 and 6' positions can introduce steric hindrance,

influencing the coordination geometry of its metal complexes. The methoxycarbonyl groups at

the 4 and 4' positions serve as key functional handles for extending the molecular structure,

particularly in the formation of coordination polymers and metal-organic frameworks (MOFs).

Physicochemical Data
Quantitative data for this specific isomer is not widely reported. However, data from its close

structural analogs, such as Dimethyl 2,2′-bipyridine-4,4′-dicarboxylate, provide valuable

reference points.
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Property Value (or estimated range) Source/Rationale

Physical Form
Solid, likely a white to off-white

powder or crystalline solid.

[5] Based on typical

characteristics of similar

aromatic dicarboxylate

compounds.

Melting Point Expected to be >200 °C.

The related compound,

Dimethyl 2,2′-bipyridine-4,4′-

dicarboxylate, has a melting

point of 208-212 °C[7]. The

additional methyl groups may

slightly alter this value.

Solubility

Generally insoluble in water;

soluble in organic solvents like

DMSO, DMF, and chlorinated

hydrocarbons.

Ruthenium complexes of

bipyridine dicarboxylic acids

are noted to be soluble in

DMSO, DMF, CH₂Cl₂, and

CHCl₃[8]. This suggests similar

solubility for the uncomplexed

ligand.

Storage Conditions
Store in a cool, dry place

under an inert atmosphere.

[5] Bipyridine compounds can

be sensitive to light and air

over long periods. Inert

atmosphere storage is a best

practice for maintaining purity.

Synthesis and Characterization
While a specific, peer-reviewed synthesis protocol for CAS 117330-40-2 is not readily

available, a plausible synthetic route can be conceptualized based on established pyridine

chemistry. The likely precursor would be 6,6'-dimethyl-2,2'-bipyridine, which would undergo

oxidation to form the corresponding dicarboxylic acid, followed by esterification.

Representative Synthetic Pathway
Caption: Plausible two-step synthesis of the target compound.
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Characterization Techniques
Confirmation of the final product's identity and purity would rely on a suite of standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

confirming the structural integrity. The proton NMR would show characteristic aromatic

proton signals for the bipyridine core, along with singlets for the two methyl groups and the

two methoxy groups.

Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a strong carbonyl

(C=O) stretching band from the ester groups, typically in the range of 1720-1740 cm⁻¹.

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the

molecular weight and elemental composition.

Elemental Analysis: Provides the percentage composition of carbon, hydrogen, and nitrogen,

which should align with the calculated values for C₁₆H₁₆N₂O₄.

Core Applications: A Ligand for Advanced Materials
The primary and most well-documented application for this class of molecules is in coordination

chemistry, specifically as organic linkers for the construction of Metal-Organic Frameworks

(MOFs).

Role in Metal-Organic Frameworks (MOFs)
MOFs are crystalline materials composed of metal ions or clusters connected by organic

ligands. The choice of ligand is paramount as it dictates the topology, porosity, and functionality

of the resulting framework. Bipyridine dicarboxylates are excellent candidates for MOF

synthesis due to their:

Rigidity: The aromatic core provides structural stability to the framework.

Defined Coordination Geometry: The bipyridine unit chelates to metal centers in a

predictable manner.
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Functionality: The carboxylate groups act as the primary points of connection to the metal

nodes.

Representative Protocol: Hydrothermal Synthesis of a
MOF
This protocol is a generalized procedure based on the synthesis of MOFs using similar

bipyridine and carboxylate ligands.[6][9]

Objective: To synthesize a coordination polymer using Dimethyl 6,6'-dimethyl-[2,2'-
bipyridine]-4,4'-dicarboxylate and a metal salt (e.g., Co(NO₃)₂·6H₂O).

Materials:

Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate (the ligand)

A metal salt (e.g., Co(NO₃)₂·6H₂O)[6]

A suitable solvent (e.g., N,N-Dimethylformamide (DMF), water)[5][6]

Teflon-lined stainless steel autoclave

Procedure:

In a glass vial, dissolve the ligand and the metal salt in the chosen solvent or solvent mixture

in a specific molar ratio (e.g., 1:1 or as determined by the desired stoichiometry).

Seal the vial inside a Teflon-lined stainless steel autoclave.

Heat the autoclave in an oven at a specific temperature (typically between 100-150 °C) for a

set period (e.g., 24-72 hours).[6]

Allow the autoclave to cool slowly to room temperature.

Filter the resulting crystalline product, wash with fresh solvent to remove unreacted starting

materials, and dry under vacuum.
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Caption: General workflow for hydrothermal MOF synthesis.

Emerging Frontiers: Biological Activity and
Catalysis
While materials science is its primary domain, the bipyridine scaffold is also a privileged

structure in medicinal chemistry and catalysis.

Potential in Drug Development
Bipyridine derivatives, particularly when complexed with metal ions like ruthenium or zinc, have

demonstrated promising biological activities.[3][4][8]

Anticancer Properties: Research on related bipyridine dicarboxylic acid complexes suggests

they can induce apoptosis (programmed cell death) in cancer cells.[3] The proposed

mechanism often involves the generation of reactive oxygen species (ROS) within the cell,

leading to oxidative stress and triggering apoptotic pathways.[3] The carboxylic acid

functionalities can also modulate the solubility and cell transport of these complexes.[1][10]

Antimicrobial Activity: The strong chelating ability of the bipyridine core can disrupt essential

microbial processes by sequestering metal ions that are crucial for enzyme function.[3][4]

This can inhibit the growth of bacteria and fungi.[3][4]
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Caption: Proposed anticancer mechanism of bipyridine-metal complexes.

Applications in Catalysis
The bipyridine ligand is a cornerstone of coordination chemistry and is frequently used in

catalysis. Complexes formed with metals such as ruthenium, iridium, and palladium are used to

catalyze a wide range of organic transformations. The electronic properties of the bipyridine

ligand can be fine-tuned by substituents, which in turn influences the catalytic activity of the

metal center. The diester functionalities on this compound could be further modified to

immobilize the catalyst on a solid support.

Safety and Handling
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Detailed toxicological data for CAS 117330-40-2 is not available. However, based on GHS

classifications for structurally similar bipyridine compounds, the following precautions should be

observed.

Hazard Classifications: Likely to be classified as a skin irritant, a serious eye

irritant/damaging, and may cause respiratory irritation.[2][7]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat. Use in a well-ventilated area or a fume hood to avoid inhalation of

dust.[11]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[11]

Skin: Wash off with soap and plenty of water. Seek medical attention if irritation occurs.[11]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[11]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[11]

Always consult the most current Safety Data Sheet (SDS) from the supplier before handling

this chemical.

Conclusion
Dimethyl 6,6'-dimethyl-[2,2'-bipyridine]-4,4'-dicarboxylate is a highly functionalized ligand

with significant potential, primarily as a bespoke building block for the rational design of metal-

organic frameworks. Its rigid structure and versatile coordination properties make it an asset for

creating materials with tailored porosity and functionality. Furthermore, the broader family of

bipyridine dicarboxylates exhibits intriguing biological and catalytic activities, suggesting

promising avenues for future research with this specific isomer. While a detailed experimental

history for this compound is not yet established in the literature, this guide provides a robust

framework based on established chemical principles and data from analogous structures,

empowering researchers to explore its potential in materials science, catalysis, and medicinal

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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